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Compound of Interest

Compound Name: N-(2-Amino-phenyl)-nicotinamide

Cat. No.: B1227351 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the known chemical properties and

structure of N-(2-Amino-phenyl)-nicotinamide, a molecule of interest to researchers in

medicinal chemistry and drug discovery. This document summarizes publicly available data on

its identity and computed characteristics.

Chemical Identity and Structure
N-(2-Amino-phenyl)-nicotinamide is a chemical compound with the molecular formula

C₁₂H₁₁N₃O.[1][2] Its structure consists of a nicotinamide moiety connected to a 2-aminophenyl

group via an amide linkage.

Table 1: Chemical Identifiers for N-(2-Amino-phenyl)-nicotinamide
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Identifier Value

IUPAC Name N-(2-aminophenyl)pyridine-3-carboxamide[2]

CAS Number 436089-31-5[1][2]

Molecular Formula C₁₂H₁₁N₃O[1][2]

Molecular Weight 213.24 g/mol [1]

Canonical SMILES C1=CC=C(C(=C1)N)NC(=O)C2=CN=CC=C2

InChI Key CEZRXCCXPZWXNX-UHFFFAOYSA-N

Physicochemical Properties
Detailed experimental data on the physicochemical properties of N-(2-Amino-phenyl)-
nicotinamide, such as melting point, boiling point, and solubility, are not readily available in the

surveyed literature. However, computational models provide some predicted properties that can

offer initial guidance for experimental design.

Table 2: Computed Physicochemical Properties of N-(2-Amino-phenyl)-nicotinamide

Property Predicted Value

XLogP3 1.8

Hydrogen Bond Donor Count 2[3]

Hydrogen Bond Acceptor Count 3[3]

Rotatable Bond Count 2[3]

Synthesis
The synthesis of N-(2-Amino-phenyl)-nicotinamide can be achieved through the reaction of

nicotinoyl chloride with o-phenylenediamine.[3] This is a standard method for the formation of

amides from an acid chloride and an amine.
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A general experimental workflow for this synthesis is outlined below. Please note that specific

reaction conditions such as solvent, temperature, and reaction time would need to be optimized

for successful synthesis and purification.

Nicotinoyl Chloride

Amide Synthesis
(e.g., Schotten-Baumann conditions)

o-Phenylenediamine

Crude N-(2-Amino-phenyl)-nicotinamide

Purification
(e.g., Recrystallization, Chromatography)

Pure N-(2-Amino-phenyl)-nicotinamide

Characterization
(NMR, IR, MS)

Click to download full resolution via product page

General synthesis workflow for N-(2-Amino-phenyl)-nicotinamide.

Spectroscopic Data
Experimentally determined spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for

N-(2-Amino-phenyl)-nicotinamide are not available in the reviewed literature. Such data

would be essential for the unambiguous structural confirmation of the synthesized compound.
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Biological Activity and Signaling Pathways
Currently, there is a significant lack of published research on the biological activity, mechanism

of action, and potential signaling pathway involvement of N-(2-Amino-phenyl)-nicotinamide.

While the parent molecule, nicotinamide, is a well-studied precursor of NAD⁺ and is involved in

numerous cellular processes, it is not possible to extrapolate these activities to N-(2-Amino-
phenyl)-nicotinamide without specific experimental evidence.

Conclusion and Future Directions
N-(2-Amino-phenyl)-nicotinamide is a compound with a defined chemical structure that can

be synthesized through established chemical reactions. However, a thorough characterization

of its physicochemical properties, spectroscopic data, and biological activity is currently lacking

in the public domain. Future research should focus on:

Experimental determination of physicochemical properties: Measuring the melting point,

boiling point, and solubility in various solvents.

Detailed spectroscopic analysis: Acquiring and interpreting ¹H NMR, ¹³C NMR, IR, and mass

spectra to confirm the structure and provide reference data.

Biological screening: Investigating the potential biological effects of the compound in various

in vitro and in vivo assays to identify any pharmacological activity and elucidate its

mechanism of action.

This foundational data is critical for any further development of N-(2-Amino-phenyl)-
nicotinamide for research or therapeutic purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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